Cas no 1007859-08-6 (Allyl 4-(hydroxymethyl)benzylcarbamate)

• Product name: Allyl 4-(hydroxymethyl)benzylcarbamate
• CAS No: 1007859-08-6
• MF: C₁₂H₁₅NO₃
• MW: 221.2524
• CID: 1082235
• PubChem ID: 56971688

Allyl 4-(hydroxymethyl)benzylcarbamate Chemical and Physical Properties

Names and Identifiers

• Allyl 4-(hydroxymethyl)benzylcarbamate
• prop-2-enyl N-[[4-(hydroxymethyl)phenyl]methyl]carbamate
• N-[[4-(Hydroxymethyl)phenyl]methyl]carbamic acid 2-propen-1-yl ester
• Carbamic acid, N-[[4-(hydroxymethyl)phenyl]methyl]-, 2-propen-1-yl ester
• SCHEMBL991807
• PROP-2-EN-1-YL N-{[4-(HYDROXYMETHYL)PHENYL]METHYL}CARBAMATE
• 1007859-08-6
• Allyl4-(hydroxymethyl)benzylcarbamate

• Inchi： InChI=1S/C12H15NO3/c1-2-7-16-12(15)13-8-10-3-5-11(9-14)6-4-10/h2-6,14H,1,7-9H2,(H,13,15)
• InChI Key： YGAKECOMMCEJCJ-UHFFFAOYSA-N
• SMILES： C=CCOC(=O)NCC1=CC=C(C=C1)CO

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6Ų
• XLogP3: 1.2

Experimental Properties

• Density: 1.146